Cas no 1245772-14-8 (2-(Difluoromethoxy)-4-methyl-1-nitrobenzene)

• Product Name: 2-(Difluoromethoxy)-4-methyl-1-nitrobenzene
• CAS No: 1245772-14-8
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• MDL: MFCD18374171
• CID: 4690967
• PubChem ID: 60136437
• Update Time: 2025-05-26

2-(Difluoromethoxy)-4-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-4-methyl-1-nitrobenzene
• ZHFMXJOSNWFUND-UHFFFAOYSA-N
• 3-(Difluoromethoxy)-4-nitrotoluene
• STL414437
• SBB073234
• FCH1367558
• 2-Difluoromethoxy-4-methyl-1-nitro-benzene
• ST45255823
• 2-(Difluoromethoxy)-4-methyl-1-nitrobenzene

• MDL： MFCD18374171
• Inchi： 1S/C8H7F2NO3/c1-5-2-3-6(11(12)13)7(4-5)14-8(9)10/h2-4,8H,1H3
• InChI Key： ZHFMXJOSNWFUND-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.039
• Monoisotopic Mass: 203.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55

Additional information on 2-(Difluoromethoxy)-4-methyl-1-nitrobenzene

Introduction to 2-(Difluoromethoxy)-4-methyl-1-nitrobenzene (CAS No. 1245772-14-8)

2-(Difluoromethoxy)-4-methyl-1-nitrobenzene, with the CAS number 1245772-14-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its difluoromethoxy and nitro functional groups, which contribute to its reactivity and stability.

The molecular structure of 2-(Difluoromethoxy)-4-methyl-1-nitrobenzene consists of a benzene ring substituted with a difluoromethoxy group at the 2-position, a methyl group at the 4-position, and a nitro group at the 1-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable starting material for the synthesis of more complex organic compounds.

In the realm of pharmaceutical research, 2-(Difluoromethoxy)-4-methyl-1-nitrobenzene has shown promise as an intermediate in the development of novel drugs. The difluoromethoxy group is known for its ability to modulate biological activity and improve pharmacokinetic properties, such as solubility and metabolic stability. Recent studies have explored the use of this compound in the synthesis of antiviral agents, anticancer drugs, and other therapeutic molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of 2-(Difluoromethoxy)-4-methyl-1-nitrobenzene in the development of potent inhibitors of specific enzymes involved in cancer progression.

Beyond pharmaceutical applications, 2-(Difluoromethoxy)-4-methyl-1-nitrobenzene has also found utility in materials science. The compound's unique electronic properties make it suitable for use in the synthesis of advanced materials with applications in electronics and optoelectronics. Researchers have investigated its potential as a building block for organic semiconductors and luminescent materials. A notable study published in Advanced Materials demonstrated the use of this compound to create highly efficient organic light-emitting diodes (OLEDs) with improved performance characteristics.

The synthesis of 2-(Difluoromethoxy)-4-methyl-1-nitrobenzene typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, nitration steps, and fluorination reactions. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In terms of safety and handling, while 2-(Difluoromethoxy)-4-methyl-1-nitrobenzene is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and appropriate ventilation should be maintained to minimize exposure risks.

The future prospects for 2-(Difluoromethoxy)-4-methyl-1-nitrobenzene are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As scientists delve deeper into its properties and reactivity, it is likely that we will see even more innovative applications emerge in both pharmaceuticals and materials science.

In conclusion, 2-(Difluoromethoxy)-4-methyl-1-nitrobenzene (CAS No. 1245772-14-8) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop new drugs, materials, and technologies. As research in this area continues to advance, the importance of this compound is likely to grow, contributing to advancements in healthcare and technology.